Cas no 1466258-46-7 (3-propyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-propyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 1466258-46-7
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 6277823
• PubChem ID: 65014201
• Update Time: 2025-05-22

3-propyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-propyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid
• 1466258-46-7
• AKOS014346250
• CS-0287934
• EN300-1122321

• Inchi： 1S/C12H16O2S/c1-2-4-9-7-12(8-9,11(13)14)10-5-3-6-15-10/h3,5-6,9H,2,4,7-8H2,1H3,(H,13,14)
• InChI Key： PQBQEFKKJOFXAT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(=O)O)CC(CCC)C1

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-propyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid

3-Propyl-1-(Thiophen-2-Yl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

3-Propyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1466258-46-7) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclobutane ring, which is a four-membered cyclic structure, and its substitution with a thiophene moiety and a propyl group. The presence of the thiophene ring introduces interesting electronic properties, while the carboxylic acid group adds functional versatility to the molecule.

The synthesis of 3-propyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid involves a combination of cyclization reactions and substitution chemistry. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have employed transition metal catalysts, such as palladium complexes, to facilitate the formation of the cyclobutane ring through intramolecular cyclization processes. These methods not only enhance the scalability of the synthesis but also align with the principles of green chemistry by minimizing waste and energy consumption.

One of the most promising applications of 3-propyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid lies in its potential as a pharmacological agent. The compound has been investigated for its ability to modulate various biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. Recent studies have demonstrated that the thiophene moiety plays a critical role in enhancing the compound's bioavailability and pharmacokinetic properties. Additionally, the cyclobutane ring contributes to the molecule's rigidity, which can improve its binding affinity to target proteins.

In the realm of materials science, 3-propyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid has been explored as a building block for constructing advanced materials with tailored electronic properties. Its conjugated system allows for efficient charge transport, making it a candidate for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have also investigated its potential as a component in self-healing polymers due to its ability to undergo reversible covalent bond formation under specific conditions.

The structural uniqueness of 3-propyl-1-(thiophen-2-yl)cyclobutane-1-carboxylic acid also makes it an attractive candidate for use in drug delivery systems. The carboxylic acid group can be functionalized to create targeted drug carriers or stimuli-responsive materials. For example, recent studies have focused on modifying this compound to create pH-sensitive nanoparticles that can release therapeutic agents at specific sites within the body.

Despite its numerous potential applications, further research is needed to fully understand the properties and capabilities of 3-propyl-1-(thiophen-2-yli)cyclobutane-carboxylic acid. Ongoing studies are exploring its stability under various environmental conditions, its compatibility with biological systems, and its scalability for industrial production. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities for this versatile compound.